Cas no 1528924-90-4 (1-Amino-2,2,3-trimethyloctan-3-ol)

• Product Name: 1-Amino-2,2,3-trimethyloctan-3-ol
• CAS No: 1528924-90-4
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5283085
• Update Time: 2025-05-20

1-Amino-2,2,3-trimethyloctan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2,2,3-trimethyloctan-3-ol
• 1-Amino-2,2,3-trimethyloctan-3-ol

• Inchi： 1S/C11H25NO/c1-5-6-7-8-11(4,13)10(2,3)9-12/h13H,5-9,12H2,1-4H3
• InChI Key： JVFPVQKYBYKFQF-UHFFFAOYSA-N
• SMILES： OC(C)(CCCCC)C(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 145
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-Amino-2,2,3-trimethyloctan-3-ol

1-Amino-2,2,3-trimethyloctan-3-ol

The compound 1-Amino-2,2,3-trimethyloctan-3-ol (CAS No. 1528924-90-4) is a unique organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of amino alcohols, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of 1-Amino-2,2,3-trimethyloctan-3-ol features a primary amine group (-NH₂) attached to a branched carbon chain with hydroxyl (-OH) functionality. This combination of functional groups makes it highly versatile for reactions such as nucleophilic substitutions, condensations, and oxidations.

Recent studies have highlighted the role of 1-Amino-2,2,3-trimethyloctan-3-ol in the development of novel bioactive molecules. Researchers have explored its use as a chiral building block in asymmetric synthesis, leveraging its bulky tertiary alcohol group to induce high enantioselectivity in reactions. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

Moreover, 1-Amino-2,2,3-trimethyloctan-3-ol has been investigated for its applications in green chemistry. Its ability to participate in catalytic cycles under mild conditions has made it an attractive candidate for sustainable chemical processes. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic structures with reduced environmental impact.

The synthesis of 1-Amino-2,2,3-trimethyloctan-3-ol typically involves multi-step processes that combine alkylation and reduction reactions. Recent advancements in catalytic hydrogenation techniques have enabled the efficient production of this compound with high purity and yield. These methods not only enhance the scalability of production but also align with the principles of process intensification in modern chemical manufacturing.

In terms of physical properties, 1-Amino-2,2,3-trimethyloctan-3-ol exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various solvent systems. The compound's stability under thermal and oxidative conditions has also been thoroughly characterized, ensuring its reliability in diverse chemical environments.

From an analytical perspective, 1-Amino-2,2,3-trimethyloctan-3 ol can be readily identified using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Its distinct proton NMR spectrum reveals characteristic signals corresponding to the amine (-NH₂), hydroxyl (-OH), and methyl (-CH₃) groups. These spectral features provide a robust means for confirming the compound's identity during quality control processes.

Looking ahead, the demand for 1-Amino ̄Amino ̄Aminooctanol derivatives is expected to grow significantly due to their expanding applications across industries. Collaborative efforts between academic researchers and industrial chemists are likely to unlock new frontiers for this compound in areas such as drug delivery systems and advanced materials science.